Cas no 23257-85-4 (Carbamodithioic acid,diethyl-, 2-(dimethylamino)-2-oxoethyl ester (9CI))
23257-85-4 structure
Product Name:Carbamodithioic acid,diethyl-, 2-(dimethylamino)-2-oxoethyl ester (9CI)
CAS No:23257-85-4
MF:C9H18N2OS2
MW:234.382019519806
CID:277378
PubChem ID:244962
Update Time:2025-04-19
Carbamodithioic acid,diethyl-, 2-(dimethylamino)-2-oxoethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid,diethyl-, 2-(dimethylamino)-2-oxoethyl ester (9CI)
- [2-(dimethylamino)-2-oxoethyl] N,N-diethylcarbamodithioate
- 2-(dimethylamino)-2-oxoethyl diethylcarbamodithioate
- AC1L6EUG
- AC1Q5I1A
- AG-K-95220
- AR-1C9072
- CTK4F1193
- NSC56319
- NSC-56319
- DTXSID80288521
- 23257-85-4
-
- Inchi: 1S/C9H18N2OS2/c1-5-11(6-2)9(13)14-7-8(12)10(3)4/h5-7H2,1-4H3
- InChI Key: MXFXXTCZCYWFEW-UHFFFAOYSA-N
- SMILES: S(CC(N(C)C)=O)C(N(CC)CC)=S
Computed Properties
- Exact Mass: 234.08624
- Monoisotopic Mass: 234.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.128
- Boiling Point: 324.3°Cat760mmHg
- Flash Point: 149.9°C
- Refractive Index: 1.553
- PSA: 23.55
- LogP: 1.43450
Carbamodithioic acid,diethyl-, 2-(dimethylamino)-2-oxoethyl ester (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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